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Compound of Interest

Compound Name: 2-Amino-5-bromopyrazine

Cat. No.: B017997

An In-depth Technical Guide to 2-Amino-5-bromopyrazine

Introduction

2-Amino-5-bromopyrazine, a halogenated aromatic amine, is a pivotal intermediate in the
realms of organic synthesis and medicinal chemistry. Its unique structural features, comprising
a pyrazine ring substituted with both an amino and a bromo group, render it a versatile building
block for the construction of more complex heterocyclic systems. This guide provides a
comprehensive overview of its structure, properties, synthesis, and applications, tailored for
researchers and professionals in drug development.

Chemical Structure and IUPAC Name

The formal IUPAC name for this compound is 5-bromopyrazin-2-amine[1][2][3]. Its chemical
structure is characterized by a pyrazine ring, which is a six-membered aromatic heterocycle
containing two nitrogen atoms at positions 1 and 4. An amino group (-NH2) is attached at the 2-
position, and a bromine atom (Br) is at the 5-position.
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Caption: Chemical structure of 2-Amino-5-bromopyrazine.

Physicochemical Properties

2-Amino-5-bromopyrazine is typically a solid at room temperature, appearing as a pale yellow
to brown crystalline powder[2][4]. It is soluble in organic solvents like methanol, ethanol, and
ethyl acetate but has limited solubility in water[4][5]. A summary of its key quantitative
properties is presented in the table below.
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Property Value Source(s)

Molecular Formula CaHaBrNs [11121[3]

Molecular Weight 174.00 g/mol [1][3]

Melting Point 111-117 °C [2][4]

- _ 274.2 + 35.0 °C (at 760

Boiling Point [1][4]
mmHgQ)

Density 1.844 £ 0.06 g/cm3 [1][4]

CAS Number 59489-71-3 [1][2]
KRRTXVSBTPCDOS-

INChl Key [11[2]

UHFFFAOYSA-N

SMILES Nclcnc(Br)cnl

Synthesis and Experimental Protocols

The synthesis of 2-Amino-5-bromopyrazine is most commonly achieved through the
bromination of 2-aminopyrazine. The following protocol provides a representative experimental
procedure.

Experimental Protocol: Synthesis via Bromination of 2-
Aminopyrazine

This procedure details the synthesis of 5-bromo-2-pyrazinamine from 2-aminopyrazine using N-
bromosuccinimide (NBS) as the brominating agent.

Materials:
e 2-Aminopyrazine (1.0 eq)
¢ N-bromosuccinimide (NBS) (1.0-1.1 eq)

e Dichloromethane (CH2zCl2) or Acetonitrile (CHsCN)
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o Diatomaceous earth (Celite®)

« Silica gel for column chromatography
o Ethyl acetate and Hexane for elution
Procedure:

» Dissolve 2-aminopyrazine (e.g., 15.0 g, 157 mmol) in a suitable solvent such as
dichloromethane (900 mL).[6]

e Add N-bromosuccinimide (e.g., 28.2 g, 159 mmol) to the solution portion-wise while stirring
at room temperature.[6]

» Allow the reaction to stir for approximately 3.5 hours at room temperature.[6] The reaction
progress can be monitored by Thin Layer Chromatography (TLC).

o Upon completion, filter the reaction mixture through a pad of diatomaceous earth to remove
any solid byproducts.[6]

o Concentrate the filtrate under reduced pressure.[6]

» Purify the resulting crude product by flash column chromatography on silica gel, using an
appropriate eluent system (e.g., 30% ethyl acetate in hexane), to yield the pure 2-Amino-5-
bromopyrazine.[6]

Synthesis Workflow
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Caption: Workflow for the synthesis of 2-Amino-5-bromopyrazine.
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Applications in Research and Development

2-Amino-5-bromopyrazine serves as a crucial intermediate in the synthesis of a variety of
biologically active compounds and functional materials.

e Medicinal Chemistry: It is a key building block for the synthesis of kinase inhibitors, which are
a major class of anti-cancer drugs. The pyrazine core is a common scaffold in many such
molecules.

e Organic Synthesis: The compound is utilized in palladium-catalyzed cross-coupling
reactions, such as the Suzuki coupling, with boronic acids to form more complex bi-aryl
structures like pyrazinylpyridines without the need for protecting the amino group.[6]

o Material Science: It is also employed in the preparation of dyes and polycyclic azaarenes.[5]

e Biochemical Labeling: 2-Amino-5-bromopyrazine has been used as a reagent for the
labeling of oligosaccharides through reductive amination.[5]

Safety Information

2-Amino-5-bromopyrazine is considered a hazardous substance. It is harmful if swallowed
and can cause skin and serious eye irritation or damage.[3] It may also cause an allergic skin
reaction.[3] Appropriate personal protective equipment (PPE), such as gloves, safety glasses,
and a lab coat, should be worn when handling this chemical. All work should be conducted in a
well-ventilated fume hood.

Conclusion

2-Amino-5-bromopyrazine is a high-value chemical intermediate with significant applications
in pharmaceutical and materials science. Its straightforward synthesis and versatile reactivity
make it an essential tool for chemists. This guide has summarized its fundamental properties, a
reliable synthetic protocol, and its principal applications, providing a solid foundation for
researchers and developers working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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